Cas no 54869-08-8 ((4Br,10bR,12aR)-8-methoxy-12a-methyl-1,3,4b,5,6,10b,11,12-octahydrochrysen-2-one)

• Product name: (4Br,10bR,12aR)-8-methoxy-12a-methyl-1,3,4b,5,6,10b,11,12-octahydrochrysen-2-one
• CAS No: 54869-08-8
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 2670428

(4Br,10bR,12aR)-8-methoxy-12a-methyl-1,3,4b,5,6,10b,11,12-octahydrochrysen-2-one Chemical and Physical Properties

Names and Identifiers

• (9β)-3-Methoxy-D-homoestra-1,3,5(10),14-tetren-17-one
• (4Br,10bR,12aR)-8-methoxy-12a-methyl-1,3,4b,5,6,10b,11,12-octahydrochrysen-2-one

• Inchi： 1S/C20H24O2/c1-20-10-9-17-16-7-5-15(22-2)11-13(16)3-6-18(17)19(20)8-4-14(21)12-20/h5,7-8,11,17-18H,3-4,6,9-10,12H2,1-2H3/t17-,18+,20+/m0/s1
• InChI Key： UJDHHHYKKCVZFU-NLWGTHIKSA-N
• SMILES： O=C1CC=C2[C@@H]3CCC4C=C(C=CC=4[C@@H]3CC[C@]2(C)C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 494
• Topological Polar Surface Area: 26.3